Cas no 481668-37-5 (5-methoxy-2-methyl-1H-Indole-3-carbonitrile)

• Product Name: 5-methoxy-2-methyl-1H-Indole-3-carbonitrile
• CAS No: 481668-37-5
• MF: C₁₁H₁₀N₂O
• MW: 186.20990228653
• CID: 931823
• PubChem ID: 22250090
• Update Time: 2025-05-25

5-methoxy-2-methyl-1H-Indole-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-methoxy-2-methyl-1H-Indole-3-carbonitrile
• 3-cyano-5-methoxy-2-methylindole
• DTXSID20623856
• 481668-37-5
• SCHEMBL5838270
• WFANMANNCRDQIA-UHFFFAOYSA-N
• AKOS006271670

• Inchi： 1S/C11H10N2O/c1-7-10(6-12)9-5-8(14-2)3-4-11(9)13-7/h3-5,13H,1-2H3
• InChI Key： WFANMANNCRDQIA-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2=C(C=1)C(C#N)=C(C)N2

Computed Properties

• Exact Mass: 186.07900
• Monoisotopic Mass: 186.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48.8A^2
• XLogP3: 2.1

Experimental Properties

• Density: 1.223
• Boiling Point: 391.026°C at 760 mmHg
• Flash Point: 190.286°C
• Refractive Index: 1.625
• PSA: 48.81000
• LogP: 2.35658

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on 5-methoxy-2-methyl-1H-Indole-3-carbonitrile

Introduction to 5-methoxy-2-methyl-1H-Indole-3-carbonitrile (CAS No. 481668-37-5)

5-methoxy-2-methyl-1H-Indole-3-carbonitrile, identified by the Chemical Abstracts Service Number (CAS No.) 481668-37-5, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the indole family, a class of molecules known for their diverse biological activities and structural versatility. The presence of both methoxy and methyl substituents, along with a cyano group at the 3-position, imparts unique electronic and steric properties that make it a valuable scaffold for drug discovery and synthetic chemistry.

The indole core is a privileged structure in medicinal chemistry, with numerous examples of bioactive molecules featuring this motif. Compounds derived from indole have been investigated for their potential in treating a wide range of diseases, including neurological disorders, cancer, and infectious diseases. The 5-methoxy-2-methyl-1H-Indole-3-carbonitrile structure represents an interesting derivative that combines elements known to enhance binding affinity and metabolic stability.

In recent years, there has been growing interest in exploring novel indole derivatives as pharmacological agents. The cyano group at the 3-position of the indole ring is particularly noteworthy, as it can serve as a handle for further functionalization through various chemical transformations. This versatility allows for the synthesis of analogues with tailored properties, enabling optimization of pharmacokinetic profiles and target specificity.

One of the most compelling aspects of 5-methoxy-2-methyl-1H-Indole-3-carbonitrile is its potential as a precursor in the development of bioactive molecules. Researchers have leveraged this scaffold to design compounds with inhibitory activity against enzymes and receptors implicated in various pathological processes. For instance, studies have demonstrated that indole derivatives can modulate transcription factors and signaling pathways involved in inflammation and cell proliferation.

The methoxy and methyl substituents play critical roles in determining the biological behavior of this compound. The methoxy group can enhance solubility and binding interactions, while the methyl group introduces steric bulk that can fine-tune receptor recognition. These features make 5-methoxy-2-methyl-1H-Indole-3-carbonitrile a promising candidate for further exploration in drug discovery programs.

Recent advances in computational chemistry have enabled more efficient screening of indole derivatives like 5-methoxy-2-methyl-1H-Indole-3-carbonitrile. Molecular modeling techniques allow researchers to predict binding affinities and optimize molecular structures before conducting experimental synthesis. This approach has accelerated the discovery pipeline for novel pharmacological entities.

The synthesis of 5-methoxy-2-methyl-1H-Indole-3-carbonitrile involves multi-step organic reactions that highlight the ingenuity of synthetic chemists. Key steps typically include cyclization reactions to form the indole core, followed by selective functionalization to introduce the methoxy, methyl, and cyano groups. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in constructing complex indole derivatives with high yields and purity.

In conclusion, 5-methoxy-2-methyl-1H-Indole-3-carbonitrile (CAS No. 481668-37-5) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and biological relevance make it an attractive scaffold for developing new therapeutic agents. As research in this area continues to evolve, we can expect further insights into its applications and derivatives that will contribute to advancements in medicine.